![molecular formula C18H15BrN2OS B3454188 N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide](/img/structure/B3454188.png)
N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide
Overview
Description
N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide, also known as BPTAA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. BPTAA is a member of the thioacetamide family, which is known for its ability to act as a ligand for metal complexes.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cancer cell growth. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and cell division. By inhibiting this enzyme, this compound can prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory effects, which could have applications in the treatment of inflammatory diseases. This compound has also been shown to have antioxidant properties, which could help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide is its ability to act as a metal chelator, which could be useful in studying metal toxicity. However, one of the limitations of this compound is its relatively low solubility in water, which could make it difficult to work with in certain lab experiments.
Future Directions
There are several potential future directions for research involving N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide. One area of research could focus on optimizing the synthesis method to improve yield and purity. Another area of research could investigate the potential of this compound as a metal chelator for the treatment of metal toxicity. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.
Scientific Research Applications
N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anti-cancer properties, and studies have demonstrated its ability to inhibit the growth of various cancer cell lines. This compound has also been investigated for its potential as a metal chelator, which could have applications in the treatment of metal toxicity.
properties
IUPAC Name |
N-(4-bromophenyl)-2-(2-methylquinolin-8-yl)sulfanylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN2OS/c1-12-5-6-13-3-2-4-16(18(13)20-12)23-11-17(22)21-15-9-7-14(19)8-10-15/h2-10H,11H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZOWGSNONOHPCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2SCC(=O)NC3=CC=C(C=C3)Br)C=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.